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Compound of Interest

Cetyldimethylethylammonium
Compound Name:
bromide

Cat. No.: B091091

Cetyldimethylethylammonium Bromide: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of Cetyldimethylethylammonium bromide
(CDMEAB), a quaternary ammonium compound with significant applications in research and
development. It covers the fundamental molecular properties, experimental protocols for
characterization, and its role as a cationic surfactant.

Core Molecular and Physical Properties

Cetyldimethylethylammonium bromide, also known as Cetethyldimonium bromide, is a
cationic surfactant with established germicidal properties.[1] Its key identifiers and
physicochemical data are summarized below.
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Property Value Source

Molecular Formula C20H44BrN or C20HaaN-Br [21[3114]

Molecular Weight 378.5 g/mol [2]

CAS Number 124-03-8 [1114]
White to off-white crystalline

Appearance [1][5]
powder

Melting Point 178-186 °C [1]

Soluble in water and alcohol;
Solubility slightly soluble in chloroform, [1]

benzene, ether.

Applications in Research and Development

Cetyldimethylethylammonium bromide is primarily recognized for its role as a disinfectant
and laboratory reagent.[1][4] As a member of the quaternary ammonium compound (QAC)
family, its positively charged nitrogen cation interacts with the negatively charged phospholipids
in microbial cell walls, disrupting nutrient uptake and waste discharge, which leads to its
antimicrobial effect.[6]

In the context of drug development and formulation, cationic surfactants like CDMEAB are
studied for their interaction with various drug molecules.[7] These interactions can influence
drug solubility and bioavailability. Research has explored the interplay between
cetyldimethylethylammonium bromide and antibiotic drugs, often using techniques like
conductometry to understand these relationships in aqueous solutions.[7]

Experimental Protocols and Characterization

The synthesis and characterization of quaternary ammonium compounds like CDMEAB involve
established chemical and analytical methodologies.

General Synthesis Workflow
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The synthesis of QACs is often achieved through the Menschutkin reaction, which involves the
alkylation of a tertiary amine with an alkyl halide. For a compound like CDMEAB, this would
typically involve the reaction of N,N-dimethylhexadecan-1-amine with ethyl bromide.
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Caption: General workflow for the synthesis of a quaternary ammonium salt.

Characterization Methodologies

To confirm the structure and purity of synthesized Cetyldimethylethylammonium bromide, a
suite of analytical techniques is employed. These methods are crucial for quality control and for
understanding the material's properties.

1. Structural Validation:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure by identifying the chemical environment of hydrogen and carbon atoms.

e Fourier-Transform Infrared (FTIR) Spectroscopy: This technique identifies the presence of
characteristic functional groups within the molecule.

o Mass Spectrometry (MS): Provides the exact mass of the molecule, confirming its elemental
composition.

2. Purity and Property Analysis:

o Chromatography: Techniques like High-Performance Liquid Chromatography (HPLC) can be
used to assess the purity of the compound.

« Titration: Chemical titration is a common method for determining the concentration of QACs
in solutions.[8]

o Thermal Analysis: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry
(DSC) are utilized to determine thermal stability and melting point, respectively.[9]
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Caption: Standard analytical workflow for the characterization of COMEAB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cetyldimethylethylammonium bromide molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091091#cetyldimethylethylammonium-bromide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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